Cas no 1067193-35-4 (7-fluoro-1H-Pyrrolo[2,3-c]pyridine-3-carboxylic acid)

• Product Name: 7-fluoro-1H-Pyrrolo[2,3-c]pyridine-3-carboxylic acid
• CAS No: 1067193-35-4
• MF: C₈H₅FN₂O₂
• MW: 180.13590502739
• CID: 1097877
• PubChem ID: 53413171
• Update Time: 2025-05-22

7-fluoro-1H-Pyrrolo[2,3-c]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-1H-Pyrrolo[2,3-c]pyridine-3-carboxylic acid
• 7-FLUORO-6-AZAINDOLE-3-CARBOXYLIC ACID
• SCHEMBL2817554
• DTXSID50696674
• AMY9994
• CS-0440354
• 7-fluoro-1H-pyrrolo[2,3-c]pyridine-3-carboxylicacid
• DB-350729
• 1067193-35-4

• Inchi： 1S/C8H5FN2O2/c9-7-6-4(1-2-10-7)5(3-11-6)8(12)13/h1-3,11H,(H,12,13)
• InChI Key： REVOAASILHROJC-UHFFFAOYSA-N
• SMILES： FC1C2=C(C=CN=1)C(C(=O)O)=CN2

Computed Properties

• Exact Mass: 180.03350557g/mol
• Monoisotopic Mass: 180.03350557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 488.2±40.0 °C at 760 mmHg
• Flash Point: 249.1±27.3 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

7-fluoro-1H-Pyrrolo[2,3-c]pyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 7-fluoro-1H-Pyrrolo[2,3-c]pyridine-3-carboxylic acid

7-Fluoro-1H-Pyrrolo[2,3-c]pyridine-3-carboxylic Acid: A Comprehensive Overview

The compound 7-fluoro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid, identified by the CAS registry number 1067193-35-4, is a structurally unique organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrrolopyridines, which are heterocyclic aromatic compounds combining pyrrole and pyridine moieties. The presence of a fluorine atom at the 7-position and a carboxylic acid group at the 3-position introduces unique electronic and steric properties, making it a subject of interest in medicinal chemistry, materials science, and synthetic organic chemistry.

Recent studies have highlighted the importance of pyrrolopyridines as scaffolds for drug discovery. The 7-fluoro substitution pattern in this compound has been shown to enhance its pharmacokinetic properties, such as bioavailability and metabolic stability. Additionally, the carboxylic acid group at the 3-position provides versatility in functionalization, enabling the synthesis of various derivatives with tailored biological activities. These findings underscore the potential of 7-fluoro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid as a lead compound in drug development.

The synthesis of this compound involves a multi-step process that typically includes cyclization reactions to form the pyrrolopyridine core followed by fluorination and carboxylation steps. Researchers have explored various methodologies to optimize the synthesis of this compound, including microwave-assisted synthesis and catalytic approaches. These advancements have not only improved the yield but also reduced the reaction time, making it more feasible for large-scale production.

In terms of structural characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the identity and purity of 7-fluoro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid. High-resolution mass spectrometry (HRMS) has provided precise molecular weight confirmation, while NMR studies have revealed detailed insights into the electronic environment of the fluorine atom and the carboxylic acid group.

The biological activity of this compound has been extensively studied in recent years. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes and receptors, making it a promising candidate for treating various diseases. For instance, studies have shown that this compound exhibits moderate activity against kinase enzymes, which are key targets in cancer therapy. Furthermore, its ability to modulate G-protein coupled receptors (GPCRs) suggests its potential role in treating neurological disorders.

Another area of interest is the application of 7-fluoro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid in materials science. The aromaticity and heteroatom content of this compound make it a suitable candidate for use in organic electronics. Researchers have explored its potential as a building block for constructing π-conjugated systems with applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

In conclusion, 7-fluoro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a valuable tool in both academic research and industrial applications. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing modern science and technology.